Cas no 2229217-52-9 (2-amino-1-3-(methoxymethyl)furan-2-ylpropan-1-one)

• Product Name: 2-amino-1-3-(methoxymethyl)furan-2-ylpropan-1-one
• CAS No: 2229217-52-9
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 6244911
• PubChem ID: 165862031
• Update Time: 2025-05-24

2-amino-1-3-(methoxymethyl)furan-2-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-3-(methoxymethyl)furan-2-ylpropan-1-one
• 2-amino-1-[3-(methoxymethyl)furan-2-yl]propan-1-one
• 2229217-52-9
• EN300-1775562

• Inchi： 1S/C9H13NO3/c1-6(10)8(11)9-7(5-12-2)3-4-13-9/h3-4,6H,5,10H2,1-2H3
• InChI Key： PXIXTPMYFTZFRE-UHFFFAOYSA-N
• SMILES： O1C=CC(COC)=C1C(C(C)N)=O

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-amino-1-3-(methoxymethyl)furan-2-ylpropan-1-one

Compound CAS No. 2229217-52-9: 2-Amino-1-(3-(methoxymethyl)furan-2-yl)propan-1-one

The compound with CAS No. 2229217-52-9, known as 2-Amino-1-(3-(methoxymethyl)furan-2-yl)propan-1-one, is a structurally complex organic molecule that has garnered significant attention in recent years due to its potential applications in various fields. This compound belongs to the class of heterocyclic compounds, specifically featuring a furan ring system, which is a five-membered aromatic ring containing one oxygen atom. The presence of the furan ring, along with the amino and ketone groups, contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of furan-based compounds in medicinal chemistry, particularly in the development of bioactive molecules. The furan moiety in this compound is known to exhibit significant biological activity, including antioxidant, anti-inflammatory, and anticancer properties. The methoxymethyl group attached to the furan ring further enhances the compound's solubility and stability, making it a promising candidate for drug delivery systems.

The synthesis of 2-Amino-1-(3-(methoxymethyl)furan-2-yl)propan-1-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various strategies to optimize the synthesis pathway, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the yield but also reduced the reaction time, making the compound more accessible for large-scale production.

In terms of pharmacological applications, this compound has shown potential as a precursor for drug development. Its amino group and ketone functionality provide sites for further chemical modifications, enabling the creation of derivatives with enhanced bioavailability and specificity. For instance, recent studies have demonstrated that certain derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

The furan-based structure also plays a crucial role in its interaction with biological systems. The aromaticity of the furan ring allows for π-π stacking interactions, which are essential for binding to target proteins. Additionally, the methoxymethyl group introduces steric hindrance and electronic effects that can modulate the compound's activity and selectivity.

From an environmental perspective, the synthesis and application of CAS No. 2229217-52-9 are being evaluated for their sustainability. Researchers are exploring green chemistry approaches to minimize waste and reduce energy consumption during production. These efforts align with global initiatives to promote eco-friendly chemical processes and reduce the environmental footprint of pharmaceutical manufacturing.

In conclusion, Compound CAS No. 2229217-52-9 represents a valuable addition to the arsenal of bioactive molecules available for therapeutic development. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research and development endeavors.